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  3. [(1R,4S)-4-(2-amino-6-oxo-3H-purin-9-yl)cyclopent-2-en-1-yl] (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate
[(1R,4S)-4-(2-amino-6-oxo-3H-purin-9-yl)cyclopent-2-en-1-yl] (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate [(1R,4S)-4-(2-amino-6-oxo-3H-purin-9-yl)cyclopent-2-en-1-yl] (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 131956-47-3
VCID: VC21253887
InChI: InChI=1S/C17H21N5O8/c1-28-16-11(25)9(23)10(24)12(30-16)15(27)29-7-3-2-6(4-7)22-5-19-8-13(22)20-17(18)21-14(8)26/h2-3,5-7,9-12,16,23-25H,4H2,1H3,(H3,18,20,21,26)/t6-,7+,9+,10+,11-,12+,16+/m1/s1
SMILES: COC1C(C(C(C(O1)C(=O)OC2CC(C=C2)N3C=NC4=C3N=C(NC4=O)N)O)O)O
Molecular Formula: C17H21N5O8
Molecular Weight: 423.4 g/mol

[(1R,4S)-4-(2-amino-6-oxo-3H-purin-9-yl)cyclopent-2-en-1-yl] (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate

CAS No.: 131956-47-3

Cat. No.: VC21253887

Molecular Formula: C17H21N5O8

Molecular Weight: 423.4 g/mol

* For research use only. Not for human or veterinary use.

[(1R,4S)-4-(2-amino-6-oxo-3H-purin-9-yl)cyclopent-2-en-1-yl] (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate - 131956-47-3

Specification

CAS No. 131956-47-3
Molecular Formula C17H21N5O8
Molecular Weight 423.4 g/mol
IUPAC Name [(1R,4S)-4-(2-amino-6-oxo-1H-purin-9-yl)cyclopent-2-en-1-yl] (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-methoxyoxane-2-carboxylate
Standard InChI InChI=1S/C17H21N5O8/c1-28-16-11(25)9(23)10(24)12(30-16)15(27)29-7-3-2-6(4-7)22-5-19-8-13(22)20-17(18)21-14(8)26/h2-3,5-7,9-12,16,23-25H,4H2,1H3,(H3,18,20,21,26)/t6-,7+,9+,10+,11-,12+,16+/m1/s1
Standard InChI Key JJUQKQGYGMRGLQ-PGHQIFJOSA-N
Isomeric SMILES CO[C@@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O[C@@H]2C[C@@H](C=C2)N3C=NC4=C3NC(=NC4=O)N)O)O)O
SMILES COC1C(C(C(C(O1)C(=O)OC2CC(C=C2)N3C=NC4=C3N=C(NC4=O)N)O)O)O
Canonical SMILES COC1C(C(C(C(O1)C(=O)OC2CC(C=C2)N3C=NC4=C3NC(=NC4=O)N)O)O)O

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